Cas no 1507688-98-3 (3-(1-methyl-1H-imidazol-4-yl)butanoic acid)

• Product Name: 3-(1-methyl-1H-imidazol-4-yl)butanoic acid
• CAS No: 1507688-98-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6387750
• PubChem ID: 82597681
• Update Time: 2025-10-28

3-(1-methyl-1H-imidazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-4-yl)butanoic acid
• EN300-1835783
• 1507688-98-3

• Inchi： 1S/C8H12N2O2/c1-6(3-8(11)12)7-4-10(2)5-9-7/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： QDVAZVQWCKXIRU-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-methyl-1H-imidazol-4-yl)butanoic acid

3-(1-Methyl-1H-Imidazol-4-Yl)Butanoic Acid: A Comprehensive Overview

3-(1-Methyl-1H-imidazol-4-yl)butanoic acid, identified by the CAS number 1507688-98-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a butanoic acid backbone with an imidazole ring substituted at the 4-position with a methyl group. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity.

The synthesis of 3-(1-methyl-1H-imidazol-4-yl)butanoic acid typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to expedite the formation of the imidazole ring, significantly reducing reaction times while maintaining high yields.

In terms of applications, 3-(1-methyl-1H-imidazol-4-yl)butanoic acid has shown promise in various domains. In the pharmaceutical industry, this compound has been investigated for its potential as a drug lead due to its ability to interact with specific biological targets. Recent studies have highlighted its role as a modulator of ion channels, which are critical for various physiological processes. For example, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against voltage-gated sodium channels, making it a candidate for the development of anti-inflammatory and analgesic agents.

Beyond pharmacology, 3-(1-methyl-1H-imidazol-4-yl)butanoic acid has also found applications in materials science. Its ability to form stable metal complexes has led to its use in catalysis and coordination chemistry. A notable study from 2023 reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity. This discovery underscores its potential as a versatile building block in organic synthesis.

The structural properties of 3-(1-methyl-1H-imidazol-4-yl)butanoic acid contribute to its diverse reactivity and functionality. The imidazole ring imparts aromatic stability and nucleophilic character, enabling participation in various chemical transformations. Meanwhile, the butanoic acid moiety introduces acidity and hydrophilicity, which are advantageous for solubility and bioavailability in pharmaceutical applications.

From an environmental standpoint, understanding the fate and transport of CAS 1507688-98-3 is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining its biodegradation pathways under different environmental conditions. Findings suggest that this compound undergoes microbial degradation through oxidative mechanisms, with half-lives ranging from several days to weeks depending on temperature and pH levels.

In conclusion, 3-(1-methyl-1H-imidazol-4-Yl)Butanoic Acid (CAS 150768898) stands out as a multifaceted compound with applications spanning pharmaceuticals, catalysis, and materials science. Its unique structure and reactivity continue to drive innovative research across disciplines. As scientific advancements unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.